1H-Benz(f)indene

• CAS RN: 268-40-6
• Molecular Formula: C13H10
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1H-cyclopenta[b]naphthalene
• InChI: InChI=1S/C13H10/c1-2-5-11-9-13-7-3-6-12(13)8-10(11)4-1/h1-6,8-9H,7H2
• InChI Key: LJVOKUMRGBIJGP-UHFFFAOYSA-N
• SMILES: C1C=CC2=CC3=CC=CC=C3C=C21

Description

“1H-Benz(f)indene” is a chemical compound with the molecular formula C13H10. It has a molecular weight of 166.2185. The IUPAC Standard InChI for this compound is InChI=1S/C13H10/c1-2-5-11-9-13-7-3-6-12(13)8-10(11)4-1/h1-6,8-9H,7H2.

Safety and Hazards

The safety data sheet for a similar compound, Indene, indicates that it is a flammable liquid and vapor that causes skin irritation and serious eye irritation. It is recommended to wash face, hands, and any exposed skin thoroughly after handling and to wear protective gloves/protective clothing/eye protection/face protection. In case of fire, use CO2, dry chemical, or foam for extinction. It should be stored in a well-ventilated place and kept cool.

Synthesis routes and methods

Procedure details

A solution of 8.6 g of benz[f]indan-1-ol in 250 mL of 10% H2SO4 was refluxed for 24 h. After cooling to room temperature the reaction mixture was extracted with three 150-mL portions of a mixture of benzene and hexane (1:2). The extracts were washed three times with 100-mL portions of water, dried (MgSO4), and evaporated to give 7.6 g (98%) of a colorless solid, mp 160°-163° C. Recrystallization from 340 mL of 95% ethanol gave 6.6 g (85%) of the hydrocarbon as colorless crystals: mp 163°-164° C.